Separation of the Enantiomers of Propranolol by Incorporation of Molecularly Imprinted Polymer Particles as Chiral Selectors in Capillary Electrophoresis
Analytical Communications Pub Date: DOI: 10.1039/A701250K
Abstract
A molecularly imprinted polymer (MIP) was prepared to
S-propranolol using N-acryloyl–alanine. The
R- and S-enantiomers of propranolol were successfully
separated by capillary electrophoresis, using the MIP particles prepared
from N-acryloyl–alanine as a chiral mobile phase
additive.
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